Cas no 71314-29-9 (1-({2-[(4-nitrophenyl)amino]ethyl}amino)-3-phenoxypropan-2-ol hydrochloride)

• Product Name: 1-({2-[(4-nitrophenyl)amino]ethyl}amino)-3-phenoxypropan-2-ol hydrochloride
• CAS No: 71314-29-9
• MF: C₁₇H₂₂ClN₃O₄
• MW: 367.827283382416
• CID: 1749614
• PubChem ID: 3054460
• Update Time: 2025-04-21

1-({2-[(4-nitrophenyl)amino]ethyl}amino)-3-phenoxypropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-({2-[(4-nitrophenyl)amino]ethyl}amino)-3-phenoxypropan-2-ol hydrochloride
• 1-[2-(4-nitroanilino)ethylamino]-3-phenoxypropan-2-ol,hydrochloride
• 2-Propanol, 1-((2-((4-nitrophenyl)amino)ethyl)amino)-3-phenoxy-, monohydrochloride
• 1-((2-(p-Nitroanilino)ethyl)amino)-3-phenoxy-2-propanol hydrochloride
• 2-Propanol, 1-((2-(p-nitroanilino)ethyl)amino)-3-phenoxy-, monohydrochloride
• 1-{[2-(4-Nitroanilino)ethyl]amino}-3-phenoxypropan-2-ol--hydrogen chloride (1/1)
• 71314-29-9
• DTXSID00991621

• Inchi： 1S/C17H21N3O4.ClH/c21-16(13-24-17-4-2-1-3-5-17)12-18-10-11-19-14-6-8-15(9-7-14)20(22)23;/h1-9,16,18-19,21H,10-13H2;1H
• InChI Key： WLVNYFDVDPGAPC-UHFFFAOYSA-N
• SMILES： Cl.OC(COC1C=CC=CC=1)CNCCNC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 367.13006
• Monoisotopic Mass: 367.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• PSA: 96.66